N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C19H20ClFN2O3S/c20-17-13-15(9-10-18(17)21)23(14-19(24)22-11-5-2-6-12-22)27(25,26)16-7-3-1-4-8-16/h1,3-4,7-10,13H,2,5-6,11-12,14H2
• InChI Key: AWVQGXCRCZWZNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN(C2=CC(=C(C=C2)F)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H20ClFN2O3S
• Molecular Weight: 410.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor that targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that plays a crucial role in regulating the transport of salt and water in various tissues, including the lungs, pancreas, and sweat glands. CFTR dysfunction is the underlying cause of cystic fibrosis (CF), a genetic disorder that affects approximately 70,000 people worldwide. CFTRinh-172 has been extensively studied as a potential therapeutic agent for CF and other diseases associated with CFTR dysfunction.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide binds to a specific site on the CFTR protein and blocks the channel from opening, thereby inhibiting chloride transport. The exact binding site of N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide on CFTR is still under investigation, but it has been suggested to interact with the cytoplasmic loops or the transmembrane domains of the protein. N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide is a reversible inhibitor, and the channel activity can be restored upon its removal.
Biochemical and Physiological Effects
N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting chloride transport, N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been reported to reduce the expression and stability of CFTR protein in some cell types. N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has also been shown to inhibit the activity of other ion channels, such as the epithelial sodium channel (ENaC) and the calcium-activated chloride channel (CaCC). N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been reported to have anti-inflammatory effects in some studies, but the underlying mechanisms are not fully understood.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has several advantages as a research tool. It is a specific and reversible inhibitor of CFTR, which allows for the investigation of CFTR function without the need for genetic manipulation. N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide is also relatively easy to use and has been extensively validated in various cell types and animal models. However, there are also some limitations to the use of N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide. The inhibitor has been reported to have off-target effects on other ion channels and proteins, which may complicate the interpretation of the results. N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide may also have different effects on different cell types, and the optimal concentration and duration of treatment may vary depending on the experimental conditions.

Future Directions

There are several future directions for the research on N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide. One area of interest is the development of more potent and selective CFTR inhibitors that can overcome the limitations of N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide. Another direction is the investigation of the therapeutic potential of CFTR inhibitors for CF and other diseases associated with CFTR dysfunction. CFTR inhibitors may have the potential to improve the symptoms and outcomes of CF by restoring the function of the defective CFTR protein. Finally, the role of CFTR inhibitors in other physiological processes, such as inflammation and host defense, remains to be fully elucidated and may provide new insights into the pathogenesis of CF and other diseases.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been widely used as a research tool to investigate the function and regulation of CFTR. It has been shown to inhibit CFTR-mediated chloride transport in various cell types, including airway epithelial cells, intestinal cells, and sweat gland cells. N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has also been used to study the role of CFTR in other physiological processes, such as bicarbonate secretion, mucus secretion, and airway surface liquid hydration.